Cas no 321945-25-9 (Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-)
321945-25-9 structure
Product Name:Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-
CAS No:321945-25-9
MF:C13H8BrN3O2
MW:318.125521659851
CID:301393
PubChem ID:794092
Update Time:2025-04-19
Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-
- 6-bromo-2-(4-nitrophenyl)imidazo[1,2-a]pyridine
- AC1LGFUU
- CTK4G8366
- MolPort-000-467-205
- Oprea1_099817
- Oprea1_147572
- STOCK1S-80773
- SureCN5774975
- AADWKSKCFXJLFW-UHFFFAOYSA-N
- AKOS001264610
- SCHEMBL5774975
- 6-bromo-2-(4-nitrophenyl)-imidazo[1,2-a]pyridine
- Z57704211
- 321945-25-9
- DTXSID90355213
- Cambridge id 5310513
-
- Inchi: 1S/C13H8BrN3O2/c14-10-3-6-13-15-12(8-16(13)7-10)9-1-4-11(5-2-9)17(18)19/h1-8H
- InChI Key: AADWKSKCFXJLFW-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=NC(=CN2C=1)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 316.98000
- Monoisotopic Mass: 316.97999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- PSA: 63.12000
- LogP: 4.19520
Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
321945-25-9 (Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-) Related Products
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